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Compound of Interest

Compound Name: 4-Chloro-3-ethylbenzyl alcohol
CAS No.: 1314929-17-3
Cat. No.: B1425650

Get Quote

Strategic Building Block for Lipophilic Ligand Optimization

Executive Summary

4-Chloro-3-ethylbenzyl alcohol (CAS: 1314929-17-3) is a specialized disubstituted benzene
derivative utilized primarily as a pharmacophore building block in medicinal chemistry.[1][2][3]
[4][5] Its structural significance lies in the 4-chloro-3-ethyl substitution pattern, which offers a
unique balance of electronic withdrawal (Cl) and steric bulk (ethyl) without the metabolic liability
of larger alkyl chains.

This guide provides a comprehensive technical overview for synthetic chemists and drug
developers, detailing its physicochemical profile, reliable synthesis protocols, and downstream
utility in Structure-Activity Relationship (SAR) campaigns.

Chemical Profile & Physicochemical Properties

The compound acts as a versatile "linker" or "head group" precursor. The benzyl alcohol
functionality serves as a pivot point for oxidation (to aldehydes), halogenation (to benzyl
halides), or direct etherification.
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Property Data Relevance

CAS Number 1314929-17-3 Unique Identifier

Molecular Formula CoH11CIO Stoichiometry

Molecular Weight 170.64 g/mol Fragment-based drug design
Moderate lipophilicity; good

Predicted LogP ~2.8-3.1 Pop y g
membrane permeability

H-Bond Donors 1 (OH) Receptor interaction capability

H-Bond Acceptors 1 (OH) Receptor interaction capability

) Colorless to pale yellow )
Physical State o Handling & Storage
liquid/oil

High boiling point requires
Boiling Point ~260°C (Predicted) vacuum distillation for

purification

Structural Utility in Drug Design

» Metabolic Stability: The para-chloro substituent blocks the metabolically vulnerable C4
position (preventing P450 hydroxylation).

» Hydrophobic Filling: The meta-ethyl group provides a specific steric vector to fill hydrophobic
pockets (e.g., in kinase or GPCR active sites) more effectively than a methyl group, while
maintaining a lower profile than an isopropyl group.

Synthesis & Production Protocols

While commercially available, in-house synthesis is often required for isotopic labeling or scale-
up. The most robust route proceeds via the reduction of 4-chloro-3-ethylbenzoic acid.

Protocol A: Borane-Mediated Reduction (High
Selectivity)

Recommended for gram-scale synthesis to avoid defunctionalization of the halogen.
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Reaction Logic: Borane-THF (BHs-THF) selectively reduces carboxylic acids to primary

alcohols in the presence of halides, avoiding the risk of hydrodehalogenation sometimes seen

with catalytic hydrogenation or aggressive LiAlH4 conditions.

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and nitrogen inlet.

Solubilization: Charge the flask with 4-chloro-3-ethylbenzoic acid (10.0 mmol) and anhydrous
THF (50 mL). Cool to 0°C in an ice bath.

Addition: Dropwise add BHs-THF complex (1.0 M in THF, 15.0 mmol, 1.5 equiv) over 20
minutes. Caution: Gas evolution (Hz2).

Reaction: Remove ice bath and allow to warm to room temperature. Stir for 1 hour, then heat
to gentle reflux (65°C) for 2—4 hours to ensure completion.

Quench: Cool to 0°C. Carefully add Methanol (10 mL) dropwise to quench excess borane.
Vigorous bubbling will occur.

Workup: Concentrate in vacuo. Redissolve residue in EtOAc (50 mL) and wash with 1M HCI
(2 x 20 mL), saturated NaHCOs (20 mL), and Brine (20 mL).

Purification: Dry organic layer over MgSOa, filter, and concentrate. Purify via flash column
chromatography (Hexanes/EtOAc gradient).

Protocol B: Sodium Borohydride Reduction (From Acid
Chloride)

Alternative route if Borane is unavailable.

Activation: Convert the acid to acid chloride using Thionyl Chloride (SOCI2) and catalytic
DMF. Remove excess SOCIz in vacuo.

Reduction: Dissolve the crude acid chloride in THF. Add to a suspension of NaBHa4 (2.0
equiv) in THF at 0°C.
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e Workup: Standard agqueous workup as above.

Downstream Transformations & Applications

The alcohol is rarely the final endpoint; it is a gateway to electrophilic building blocks.

Transformation Network

o Pathway 1 (Alkylation): Conversion to 4-Chloro-3-ethylbenzyl bromide for SN2 coupling with
amines or phenols.

o Pathway 2 (Oxidation): Conversion to 4-Chloro-3-ethylbenzaldehyde for reductive amination

or Wittig reactions.

Visualizing the Reaction Network
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Figure 1: Synthetic utility map of 4-Chloro-3-ethylbenzyl alcohol in medicinal chemistry
workflows.

Analytical Characterization (Expected Data)

To validate the integrity of the synthesized or purchased material, the following spectral

signatures should be confirmed.
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Technique Expected Signal Characteristics

0 7.3-7.1 (m, 3H): Aromatic protons (splitting
pattern depends on coupling).d 4.65 (s, 2H):
Benzylic -CH2-OH (singlet).d 2.70 (q, 2H): Ethyl
-CHz2-CHs (quartet).d 1.25 (t, 3H): Ethyl -CH2-
CHs (triplet).d ~1.8 (br s, 1H): Hydroxyl -OH

(variable).

1H NMR (400 MHz, CDClIs)

Signals at ~140-130 ppm (Ar-C), ~64 ppm
13C NMR (Benzylic C), ~26 ppm (Ethyl CH2), ~15 ppm
(Ethyl CHs3).

GC-MS: Molecular ion [M]* at m/z ~170/172

Mass Spectrometry (3:1 ratio due to 3>CIR"Cl).

Broad band at ~3300 cm~t (O-H stretch). Sharp

IR Spectrosco
P Py peaks at ~2960 cm~1 (C-H aliphatic).

Safety & Handling (E-E-A-T)

Hazard Identification:

e GHS Classification: Warning.[5]

e H302: Harmful if swallowed.[5]

e H315/H319: Causes skin and serious eye irritation.

Handling Protocols:

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
e Ventilation: Handle in a fume hood to avoid inhalation of vapors.

» Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if storing for long
periods to prevent slow oxidation to the benzaldehyde.
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» National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 58364841, (4-Chloro-3-ethylphenyl)methanol. Retrieved from [Link]

e Brown, H. C., & Krishnamurthy, S. (1979).Forty years of hydride reductions. Tetrahedron,
35(6), 567-607. (Foundational reference for Borane reduction selectivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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